ethyl 4-[2-(2-fluorophenyl)-1-methylethyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[1-(2-fluorophenyl)propan-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H23FN2O2/c1-3-21-16(20)19-10-8-18(9-11-19)13(2)12-14-6-4-5-7-15(14)17/h4-7,13H,3,8-12H2,1-2H3
• InChI Key: YDMFYKTWKQSJDK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(C)CC2=CC=CC=C2F
• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol

Description

The compound “ethyl 4-[2-(2-fluorophenyl)-1-methylethyl]-1-piperazinecarboxylate” is a complex organic molecule. It contains a piperazine ring, which is a heterocyclic amine, and a fluorophenyl group, which is a phenyl ring (a derivative of benzene) with a fluorine atom attached. The ethyl group and the carboxylate group are common in organic chemistry and biochemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring, the introduction of the fluorophenyl group, and the attachment of the ethyl carboxylate group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the piperazine ring. The presence of the fluorine atom could potentially influence the electronic distribution and thus the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and thus its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, many drugs that contain a piperazine ring act as antagonists at various neurotransmitter receptors.

Safety and Hazards

Like all chemicals, safe handling is crucial. Depending on its specific properties, this compound could pose various risks. Always refer to the material safety data sheet (MSDS) for information on hazards, safe handling, and appropriate disposal methods.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in pharmaceuticals, particularly if the piperazine ring confers beneficial pharmacological properties.